(S)-3-amino-1-benzylpyrrolidine dihydrochloride

• IUPAC Name: (3S)-1-benzylpyrrolidin-3-amine;dihydrochloride
• InChI: InChI=1S/C11H16N2.2ClH/c12-11-6-7-13(9-11)8-10-4-2-1-3-5-10;;/h1-5,11H,6-9,12H2;2*1H/t11-;;/m0../s1
• InChI Key: NBBRIIZFMWSCHJ-IDMXKUIJSA-N
• Canonical SMILES: C1CN(CC1N)CC2=CC=CC=C2.Cl.Cl
• Isomeric SMILES: C1CN(C[C@H]1N)CC2=CC=CC=C2.Cl.Cl
• Molecular Formula: C11H18Cl2N2
• DSSTOX Substance ID: DTXSID10659609
• Molecular Weight: 249.18 g/mol
• CAS RN: 131852-54-5

Description

(S)-3-amino-1-benzylpyrrolidine dihydrochloride, also known as SABP, is an organic compound derived from pyrrolidine, a five-membered heterocyclic compound containing nitrogen. It is a chiral compound, meaning it can exist in two forms, depending on the orientation of the nitrogen atom. SABP is used in organic synthesis as a chiral building block, as well as in scientific research applications.

Scientific Research Applications

Amino Acid Derivatives in Medicinal Chemistry

Amino acid derivatives are pivotal in the development of pharmaceuticals and therapeutic agents. For example, derivatives of β-amino acids have shown significant impact in drug research due to their biological relevance and potential in creating new molecular entities with desired pharmacological properties (Kiss, L., et al., 2018). These compounds have been synthesized and functionalized through various methods, including metathesis reactions, to explore their use in treating diseases and as part of drug delivery systems.

Polymers Based on Amino Acids

Polymers derived from amino acids, such as poly(amino acid)s, have attracted attention for biomedical applications due to their biocompatibility, biodegradability, and the metabolizable nature of their degradation products. The unique AB2 structure of some amino acids facilitates the formation of branched structures, leading to the development of dendrimers, dendrigrafts, and hyperbranched polymers. These have potential applications as delivery vehicles for genes and drugs, and as antiviral compounds (Thompson, M., & Scholz, C., 2021).

Supramolecular Chemistry Applications

Benzene-1,3,5-tricarboxamides (BTAs), though not directly related, exemplify how structurally simple compounds can significantly impact supramolecular chemistry. BTAs self-assemble into one-dimensional, nanometer-sized rod-like structures stabilized by threefold H-bonding. This assembly behavior has been utilized in nanotechnology, polymer processing, and biomedical applications, highlighting the versatile nature of such compounds in supramolecular chemistry (Cantekin, S., et al., 2012).